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Compound of Interest

Compound Name:
2-Chloro-5-

(difluoromethyl)pyridine

Cat. No.: B1359254 Get Quote

Essential Safety & Handling Guide: 2-Chloro-5-
(difluoromethyl)pyridine
This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-5-(difluoromethyl)pyridine, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to answer specific operational

questions, ensuring safe laboratory practices and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Chloro-5-(difluoromethyl)pyridine is a hazardous chemical that requires stringent safety

protocols to prevent exposure. It is classified as harmful if swallowed or inhaled, causes skin

and serious eye irritation, and may cause respiratory irritation.[1][2] The following tables

summarize the necessary personal protective equipment and key physical and safety data.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Standard/Reference

Eye/Face Protection

Chemical safety goggles or

glasses with side-shields. A

face shield is recommended if

there is a splash hazard.[1][2]

[3]

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

[1][2]

Hand Protection

Chemical-resistant gloves.[1]

[4] Butyl rubber or Viton® are

recommended for halogenated

hydrocarbons.[5] Always

inspect gloves before use.[4]

[5]

Follow glove manufacturer's

specifications and good

laboratory practices.

Skin and Body Protection

A flame-retardant lab coat and

a chemical-resistant apron

should be worn.[5] Complete

suit protecting against

chemicals may be necessary

depending on the scale of

work.[4] Safety shoes or

chemical-resistant boots are

required.[2][3]

Ensure full body coverage.

Respiratory Protection

Use a NIOSH (US) or CEN

(EU) approved respirator if

ventilation is inadequate or if

exposure limits are likely to be

exceeded.[1][6][7] A vapor

respirator is recommended.[3]

Follow OSHA 29 CFR

1910.134 and ANSI Z88.2

requirements or European

Standard EN 149.[6][8]

Table 2: Physical and Safety Data for 2-Chloro-5-(difluoromethyl)pyridine
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Property Value

CAS Number 71701-99-0[9]

Molecular Formula C₆H₄ClF₂N[9]

Molecular Weight 163.55 g/mol [9]

Appearance Liquid[9]

Density 1.368 g/mL at 25 °C[9]

Flash Point 107.22 °C (225.0 °F)[9]

Storage Temperature 2-8°C[9]

Signal Word Warning[2][9]

Hazard Statements

Harmful if swallowed (H302), Causes skin

irritation (H315), Causes serious eye irritation

(H319), May cause respiratory irritation (H335).

[2]

Operational Plans: Handling and Storage Protocols
Safe handling and storage are critical to prevent accidents and exposure. The following

protocols outline the necessary steps for routine operations.

Standard Operating Procedure for Handling:

Preparation:

Ensure a certified chemical fume hood is operational.[5]

Verify that an emergency eyewash station and safety shower are accessible and

functional.[2][3][6]

Assemble all necessary PPE as detailed in Table 1 and inspect for integrity.

Handling the Chemical:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/741345
https://www.sigmaaldrich.com/SG/en/product/aldrich/741345
https://www.sigmaaldrich.com/SG/en/product/aldrich/741345
https://www.sigmaaldrich.com/SG/en/product/aldrich/741345
https://www.sigmaaldrich.com/SG/en/product/aldrich/741345
https://www.sigmaaldrich.com/SG/en/product/aldrich/741345
https://www.sigmaaldrich.com/SG/en/product/aldrich/741345
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H32-7-25.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/741345
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H32-7-25.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloromethyl_5_fluorothiophene.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H32-7-25.pdf
https://www.jubilantingrevia.com/uploads/files/433msds_0707GjGhs04Div.5sds2,3-Dichloro-5-(trifluoromethyl)pyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC241810250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conduct all work within a well-ventilated area, preferably inside a chemical fume hood.[1]

[10]

Avoid all personal contact, including inhalation of vapors or mist.[10]

Use non-sparking tools and take precautionary measures against static discharge.[1][5]

Keep the container tightly closed when not in use.[1][4][5]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1][3][10]

Decontaminate all equipment and the work area.

Launder contaminated clothing before reuse.[1][10]

Storage Plan:

Store in a cool, dry, and well-ventilated place.[1][3][4]

Keep containers tightly closed and properly labeled.[1][4][10]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2][3][6]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][3][4]

Emergency and Disposal Plans
In the event of an emergency, immediate and appropriate action is crucial.

Emergency Spill Response:

Evacuation and Alert:

Immediately evacuate the area and alert nearby personnel and the laboratory supervisor.

Containment:
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If safe to do so, prevent further leakage or spillage. Do not let the product enter drains.[4]

Personal Protection:

Only trained personnel equipped with appropriate PPE (including respiratory protection)

should handle the spill.[1]

Clean-up:

For liquid spills, contain and absorb with sand, earth, inert material, or vermiculite.[10]

Collect the absorbed material using a high-efficiency vacuum cleaner or by wet-brushing

and place it in a suitable, labeled container for disposal.[1][4]

Wash the spill site after material pickup is complete.[1]

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][10][11]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation persists.[1][8]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[1][4]

[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison center or doctor immediately.[1][3][4]

Disposal Plan:

Dispose of the chemical and any contaminated materials in accordance with local, regional,

and national regulations.[1]

Offer surplus and non-recyclable solutions to a licensed disposal company.[4]
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Do not allow the chemical to enter drains or waterways.[4][10]

Decontaminate empty containers before disposal.[10]

Visual Workflow Guides
The following diagrams illustrate key safety workflows for handling 2-Chloro-5-
(difluoromethyl)pyridine.
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PPE Selection Workflow

Start: Task Assessment

Identify Potential Hazards:
- Inhalation

- Skin/Eye Contact
- Ingestion

Select Respiratory Protection:
- Use in Fume Hood

- NIOSH/CEN Approved Respirator

Select Hand Protection:
- Chemical-Resistant Gloves

(e.g., Butyl Rubber, Viton)

Select Eye/Face Protection:
- Safety Goggles with Side-Shields

- Face Shield for Splash Hazard

Select Body Protection:
- Flame-Retardant Lab Coat
- Chemical-Resistant Apron

- Closed-Toe Shoes

Inspect PPE for Integrity

Don PPE Correctly

  OK  

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 2-Chloro-5-(difluoromethyl)pyridine.
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Chemical Spill Response Workflow

Spill Occurs

Alert Personnel & Supervisor

Evacuate Immediate Area

Assess Spill Severity
(Trained Personnel Only)

Minor Spill Procedure

  Minor  

Major Spill Procedure
(Contact Emergency Services)

  Major  

Don Appropriate PPE
(Incl. Respiratory Protection)

Contain Spill with
Inert Absorbent

Collect Absorbed Material
into Labeled Container

Decontaminate Spill Area

Dispose of Waste
(Follow Regulations)

End of Response

Click to download full resolution via product page

Caption: Emergency Response Workflow for a 2-Chloro-5-(difluoromethyl)pyridine Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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